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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stable isotope labeling is a powerful technique in metabolomics for tracing the metabolic fate of
atoms and quantifying metabolic fluxes. The use of 15N-labeled substrates, such as
ammonium chloride (15NHA4CI), allows for the precise tracking of nitrogen incorporation into
various nitrogen-containing metabolites, including amino acids, nucleotides, and polyamines.
This approach is invaluable for elucidating biosynthetic pathways, understanding nitrogen
metabolism, and identifying novel drug targets by observing how bacterial metabolism adapts
to different conditions or responds to therapeutic agents.

These application notes provide a comprehensive overview and detailed protocols for
conducting a bacterial metabolomics study using 15N-labeled substrates, from experimental
design to data analysis.

Key Applications

o Metabolic Pathway Elucidation: Tracing the flow of nitrogen from a single source to various
downstream metabolites to confirm or discover biosynthetic routes.

o Metabolic Flux Analysis: Quantifying the rates of metabolic reactions within the bacterial cell
to understand the regulation of metabolic networks.
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» Drug Target Discovery: Identifying enzymes and pathways essential for bacterial growth and
survival by observing metabolic reprogramming in response to drug candidates.

» Natural Product Biosynthesis: Characterizing the biosynthetic pathways of nitrogen-

containing natural products.[1]

Experimental Workflow

The overall workflow for a bacterial metabolomics study with 15N-labeled substrates involves

several key stages, from bacterial culture to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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